![molecular formula C29H39N3O B114966 Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,2-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)- CAS No. 145131-59-5](/img/structure/B114966.png)
Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,2-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,2-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)- is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,2-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)- is not fully understood. However, it has been suggested that it exerts its therapeutic effects by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and tumor growth.
Biochemical and Physiological Effects
Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,2-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)- has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, inhibit the activation of nuclear factor-kappa B (NF-kB), and decrease the expression of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). It has also been found to induce apoptosis in cancer cells and inhibit tumor growth.
Advantages and Limitations for Lab Experiments
One of the main advantages of using urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,2-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)- in lab experiments is its potential therapeutic applications. It can be used to investigate the mechanisms of inflammation, pain, and tumor growth, and to develop new therapies for various diseases. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the optimal dosage and safety profile of urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,2-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)-.
Future Directions
There are several future directions for research on urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,2-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)-. One area of interest is investigating its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another area of interest is studying its potential use in combination with other drugs to enhance its therapeutic effects. Further studies are also needed to determine the optimal dosage and safety profile of this compound for clinical use.
Conclusion
Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,2-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)- is a chemical compound with potential therapeutic applications. It exhibits anti-inflammatory, analgesic, and antitumor properties, and has been investigated for its potential use in treating various diseases. Further studies are needed to determine its optimal dosage and safety profile for clinical use.
Synthesis Methods
Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,2-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)- can be synthesized using various methods. One of the most common methods involves the reaction of 2,6-diisopropylaniline with 1-bromo-3-chloropropane to obtain 2,6-bis(1-methylethyl)phenyl)-3-chloropropylamine. This compound is then reacted with 1-(1,2-dimethyl-1H-indol-3-yl)cyclopentanol in the presence of a base to obtain the final product.
Scientific Research Applications
Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,2-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)- has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antitumor properties. It has also been investigated for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's.
properties
CAS RN |
145131-59-5 |
---|---|
Molecular Formula |
C29H39N3O |
Molecular Weight |
445.6 g/mol |
IUPAC Name |
1-[[1-(1,2-dimethylindol-3-yl)cyclopentyl]methyl]-3-[2,6-di(propan-2-yl)phenyl]urea |
InChI |
InChI=1S/C29H39N3O/c1-19(2)22-13-11-14-23(20(3)4)27(22)31-28(33)30-18-29(16-9-10-17-29)26-21(5)32(6)25-15-8-7-12-24(25)26/h7-8,11-15,19-20H,9-10,16-18H2,1-6H3,(H2,30,31,33) |
InChI Key |
RVKCQYKXEDPLOG-UHFFFAOYSA-N |
SMILES |
CC1=C(C2=CC=CC=C2N1C)C3(CCCC3)CNC(=O)NC4=C(C=CC=C4C(C)C)C(C)C |
Canonical SMILES |
CC1=C(C2=CC=CC=C2N1C)C3(CCCC3)CNC(=O)NC4=C(C=CC=C4C(C)C)C(C)C |
Other CAS RN |
145131-59-5 |
synonyms |
1-[[1-(1,2-dimethylindol-3-yl)cyclopentyl]methyl]-3-(2,6-dipropan-2-yl phenyl)urea |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.